Cas no 104880-95-7 (D-Phenylalanine,4-fluoro-, ethyl ester)

• Product Name: D-Phenylalanine,4-fluoro-, ethyl ester
• CAS No: 104880-95-7
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 126518
• Update Time: 2025-05-23

D-Phenylalanine,4-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,4-fluoro-, ethyl ester
• (R)-2-Amino-3-(4-fluorophenyl)propionicacidethylester
• ethyl 2-amino-3-(4-fluorophenyl)propanoate
• 104880-95-7
• EN300-6197569
• AKOS030573421
• (R)-ethyl2-amino-3-(4-fluorophenyl)propanoate
• (R)-ethyl 2-amino-3-(4-fluorophenyl)propanoate
• ethyl (2R)-2-amino-3-(4-fluorophenyl)propanoate
• (R)-2-(4-Fluorobenzyl)glycine ethyl ester
• SCHEMBL838697

• MDL： MFCD11045669
• Inchi： 1S/C11H14FNO2/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3/t10-/m1/s1
• InChI Key： RNFBCJJCMLRNIG-SNVBAGLBSA-N
• SMILES： FC1C=CC(=CC=1)C[C@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 211.10100
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.95890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Phenylalanine,4-fluoro-, ethyl ester

Comprehensive Overview of D-Phenylalanine,4-fluoro-, ethyl ester (CAS No. 104880-95-7)

D-Phenylalanine,4-fluoro-, ethyl ester (CAS No. 104880-95-7) is a fluorinated derivative of the amino acid phenylalanine, widely recognized for its unique biochemical properties and applications in pharmaceutical and synthetic chemistry. This compound, characterized by the introduction of a fluoro group at the 4-position of the phenyl ring and an ethyl ester moiety, has garnered significant attention due to its potential in drug development and peptide synthesis. Researchers and industry professionals frequently search for terms like "fluorinated amino acid derivatives", "ethyl ester applications", and "CAS 104880-95-7 uses", reflecting its relevance in modern scientific inquiry.

The structural modification of D-Phenylalanine with a 4-fluoro substituent enhances its metabolic stability and bioavailability, making it a valuable building block in medicinal chemistry. Recent trends highlight the growing demand for fluorinated compounds in the design of protease inhibitors and enzyme substrates, aligning with the broader interest in targeted drug delivery systems. Users often inquire about "how fluorination affects peptide stability" or "ethyl ester vs. methyl ester in prodrugs", underscoring the need for detailed explanations of such chemical nuances.

From a synthetic perspective, D-Phenylalanine,4-fluoro-, ethyl ester serves as a versatile intermediate in asymmetric synthesis and chiral resolution processes. Its ethyl ester group facilitates easier purification and handling compared to free acids, a feature frequently discussed in forums on "optimizing peptide synthesis workflows". The compound's CAS number (104880-95-7) is often used in patent searches and regulatory documentation, emphasizing its industrial significance.

In the context of green chemistry, researchers explore eco-friendly methods to synthesize fluorinated amino acids like this ester, addressing queries such as "sustainable fluorination techniques". Additionally, its role in bioconjugation and probe development for imaging studies aligns with the rising popularity of molecular diagnostics and theranostics. The compound's compatibility with SPPS (Solid-Phase Peptide Synthesis) further elevates its utility in producing modified peptides for biomedical research.

Quality control and analytical characterization of CAS 104880-95-7 are critical topics, with HPLC and NMR being standard techniques. Discussions around "purity standards for fluorinated building blocks" or "spectroscopic identification of D-isomers" reflect the meticulous standards required in this field. Furthermore, the ester's stability under various pH conditions is a recurring theme in forums focused on "formulation challenges in drug development".

As the pharmaceutical industry shifts toward personalized medicine, derivatives like 4-fluoro-D-phenylalanine ethyl ester gain traction for their ability to fine-tune drug properties. Searches for "fluorine in CNS drug design" or "ester prodrug strategies" highlight its intersection with cutting-edge therapeutic areas. This compound exemplifies how subtle molecular tweaks can yield significant functional advantages, a principle central to modern structure-activity relationship (SAR) studies.

In summary, D-Phenylalanine,4-fluoro-, ethyl ester (CAS No. 104880-95-7) represents a convergence of synthetic innovation and biomedical application. Its multifaceted role—from enabling precise chemical modifications to addressing formulation challenges—makes it a staple in both academic and industrial settings. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to bridge knowledge gaps while adhering to SEO best practices for technical content.